2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-yl}pyridine

• IUPAC Name: 6-(3-pyridin-2-ylpyrrolidin-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H13F3N6/c16-15(17,18)14-21-20-12-4-5-13(22-24(12)14)23-8-6-10(9-23)11-3-1-2-7-19-11/h1-5,7,10H,6,8-9H2
• InChI Key: RJOAJUHSEMIGAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=N2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C15H13F3N6
• Molecular Weight: 334.30 g/mol
• CAS No.: 2549040-55-1

Description

This compound is a heterocyclic molecule featuring a [1,2,4]triazolo[4,3-b]pyridazine core substituted with a trifluoromethyl group at position 3 and a pyrrolidin-3-yl-pyridine moiety at position 4. Its IUPAC name is confirmed by multiple synonyms, including 6-(1-pyrrolidinyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine and 1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidine . It is cataloged under CAS numbers (e.g., MFCD01315944) and supplier codes (e.g., STL240491, AKOS001325099), indicating its commercial availability for research .

The compound serves as a key intermediate in synthesizing bioactive molecules. For example, it was used to prepare N-phenyl-3-(1-(3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)propenamide (3ab) via visible-light-mediated C(sp³)–C(sp³) coupling, albeit with moderate yield (44%) . Its trifluoromethyl group enhances metabolic stability and binding affinity, making it a candidate for medicinal chemistry applications.

Biological Activity

The compound 2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-yl}pyridine is part of a class of heterocyclic compounds that have garnered attention for their biological activities, particularly in the fields of antibacterial and anticancer research. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

This compound features a complex structure that includes:

• Trifluoromethyl group : Enhances lipophilicity and may improve biological activity.
• Triazolo and pyridazine rings : Known for their roles in various pharmacological activities.
• Pyrrolidine moiety : Contributes to the overall stability and reactivity of the compound.

Antibacterial Activity

Recent studies have demonstrated that derivatives of triazolo[4,3-b]pyridazine exhibit significant antibacterial properties. For instance, compounds similar to 2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-yl}pyridine have been tested against various bacterial strains:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2e	Staphylococcus aureus	32 μg/mL
2e	Escherichia coli	16 μg/mL

These results indicate that certain structural modifications can enhance antibacterial efficacy, making them comparable to established antibiotics like ampicillin .

Anticancer Activity

The compound's potential as an anticancer agent has also been explored. Research indicates that triazolo derivatives can inhibit key signaling pathways involved in cancer proliferation. For example:

• In vitro studies demonstrated that similar compounds inhibited growth in various cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer).

Compound	Cell Line	IC50 (µM)
17l	A549	0.98 ± 0.08
17l	MCF-7	1.05 ± 0.17
17l	HeLa	1.28 ± 0.25

The mechanism of action involves the inhibition of c-Met signaling pathways, leading to apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of these compounds. Key findings include:

• Substituents at the R2 position significantly affect antibacterial activity; longer alkyl chains enhance lipophilicity and cellular permeability.
• Electron-donating groups on phenyl-substituted compounds improve antibacterial effects by facilitating π-π stacking interactions with target proteins .

Case Study 1: Antibacterial Evaluation

A study synthesized a series of triazolo derivatives and evaluated their antibacterial activity using the microbroth dilution method. The compound with a trifluoromethyl group showed enhanced activity against both Gram-positive and Gram-negative bacteria compared to its non-fluorinated analogs.

Case Study 2: Anticancer Mechanism

Another investigation into the anticancer properties highlighted the ability of specific triazolo derivatives to induce apoptosis in A549 cells through G0/G1 phase arrest, confirming their potential as therapeutic agents against lung cancer .

Comparison with Similar Compounds

Impact of Substituents on Activity and Physicochemical Properties

• Trifluoromethyl vs. Methyl Groups : The target compound’s trifluoromethyl group at position 3 enhances electronegativity and lipophilicity compared to methyl-substituted analogues (e.g., compounds 7 and 8). This may improve membrane permeability but reduce aqueous solubility .
• Pyrrolidine vs. Piperidine Rings : The pyrrolidine ring in the target compound offers conformational rigidity, whereas piperidine derivatives (e.g., AZD5153) provide flexibility for binding to deeper hydrophobic pockets in bromodomains .
• Aromatic vs. Aliphatic Side Chains : The pyridine group in the target compound contrasts with indole-containing analogues (e.g., compound 6). Indole derivatives exhibit stronger π-π stacking interactions with BRD4’s acetyl-lysine binding site, enhancing inhibitory activity .

Key Research Findings

BRD4 Inhibition

• Compound 6 (STK651245) , with a trifluoromethyl and indole-ethylamine group, shows IC₅₀ values <100 nM for BRD4 inhibition, outperforming methyl-substituted analogues .
• AZD5153 demonstrates picomolar binding affinity (Kd = 0.6 nM) due to its dual bromodomain engagement, highlighting the advantage of extended side chains .

Solubility and Bioavailability

• Urea derivatives (e.g., compounds 4 and 5) exhibit improved kinetic solubility (>100 µM) compared to the target compound, likely due to hydrogen-bonding capabilities .
• The target compound’s logP (predicted ~3.5) suggests moderate lipophilicity, which may limit aqueous solubility but enhance blood-brain barrier penetration .